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Compound of Interest

Compound Name: MNI137

Cat. No.: B609199

Technical Support Center: MNI137

This technical support center provides researchers, scientists, and drug development
professionals with essential guidance on utilizing MNI137 in their experiments, with a specific
focus on identifying and mitigating potential off-target effects.

Frequently Asked Questions (FAQSs)
Q1: What is the primary target of MNI137 and its
mechanism of action?

MNI137 is a selective negative allosteric modulator (NAM) of group Il metabotropic glutamate
(mGlu) receptors.[1] Specifically, it targets the mGlu2 receptor, inhibiting its function in
response to glutamate.[1] Its potency has been quantified in different systems, as detailed
below.

Table 1: In Vitro Potency of MNI137

Target Species Assay Type ICs0 Value

Glutamate-induced
Human mGlu2 ] o 8.3 nM
calcium mobilization

Glutamate-induced calcium
Rat mGlu2 S 12.6 nM
mobilization
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Data sourced from Tocris Bioscience.[1]

MNI137 shows no significant activity at mGlul, mGlu4, mGlu5, or mGlu8 receptors in similar
calcium mobilization assays.[1]
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Sample Preparation
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Thermal Cha&enge & Lysis

3. Aliquot cells and heat
at varying temperatures
(e.g., 40-70°C)

l

4. Lyse cells
(e.q., freeze-thaw cycles)

'

5. Centrifuge to separate
soluble vs. aggregated proteins

Ane%ysis

6. Collect supernatant
(soluble fraction)

'

7. Analyze mGIuR2 levels
(Western Blot / ELISA)

'

8. Plot % soluble mGIuR2
vs. Temperature

'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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